molecular formula C19H18N2O2S2 B2716349 N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-4-(methylthio)benzamide CAS No. 896350-50-8

N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-4-(methylthio)benzamide

Cat. No. B2716349
CAS RN: 896350-50-8
M. Wt: 370.49
InChI Key: ADCWDEMPUSNQEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-4-(methylthio)benzamide, also known as MTA, is a synthetic compound that has been widely used in scientific research. MTA is a member of the thiazole family of compounds, which are known for their diverse biological activities. MTA has been shown to have a wide range of biochemical and physiological effects, making it an important tool for researchers in a variety of fields.

Scientific Research Applications

Synthesis of Novel Compounds

Research has demonstrated the utility of thiazole and benzamide derivatives in synthesizing a variety of heterocyclic compounds. These compounds exhibit significant biological activities, such as anti-inflammatory, analgesic, and anticancer properties. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and shown to possess COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities. The synthesis leverages the chemical structure of thiazole derivatives, highlighting their role in the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activity

Thiazol-2-yl benzamide derivatives have been explored for their anticancer potential. A series of substituted benzamides were synthesized and evaluated against various cancer cell lines, demonstrating moderate to excellent anticancer activity. These findings suggest the chemical's potential in cancer treatment, with some derivatives showing higher activity than the reference drug etoposide (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Antimicrobial Agents

Derivatives of N-(thiazol-2-yl)benzamide have been synthesized and characterized for their gelation behavior, with certain amides displaying good stability and low minimum gelator concentration in ethanol/water mixtures. These compounds' single crystal structures reveal interesting assembly mechanisms driven by non-covalent interactions, suggesting potential applications in material science and as antimicrobial agents (Yadav & Ballabh, 2020).

Supramolecular Gelators

The role of methyl functionality and S⋯O interaction in the gelation behavior of N-(thiazol-2-yl) benzamide derivatives has been investigated. Certain derivatives have shown to act as supramolecular gelators with potential applications in developing new materials and understanding molecular interactions in gel formation (Yadav & Ballabh, 2020).

properties

IUPAC Name

N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-4-methylsulfanylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N2O2S2/c1-12-10-14(6-9-17(12)23-2)16-11-25-19(20-16)21-18(22)13-4-7-15(24-3)8-5-13/h4-11H,1-3H3,(H,20,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ADCWDEMPUSNQEW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)SC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N2O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-4-(methylthio)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.